Cas no 247069-27-8 (3,5-difluoropyridine-2,6-diamine)
3,5-Difluoropyridine-2,6-diamine is a fluorinated pyridine derivative characterized by its diamine and difluoro substitution pattern. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of fluorine atoms enhances its reactivity and stability, making it valuable for constructing complex heterocyclic frameworks. Its symmetrical structure and electron-withdrawing properties facilitate selective functionalization, enabling precise modifications in target molecules. The compound's high purity and consistent performance make it suitable for research and industrial applications requiring controlled synthetic pathways. Proper handling is advised due to its potential sensitivity under reactive conditions.
247069-27-8 structure
Product Name:3,5-difluoropyridine-2,6-diamine
CAS No:247069-27-8
MF:C5H5F2N3
MW:145.110107183456
MDL:MFCD03412208
CID:67196
PubChem ID:329761886
Update Time:2025-06-07
3,5-difluoropyridine-2,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Diamino-3,5-difluoropyridine
- 3,5-difluoropyridine-2,6-diamine
- 3,5-Difluoro-pyridine-2,6-diamine
- 3,5-Difluoro-2,6-pyridinediamine
- 2,6-Pyridinediamine, 3,5-difluoro-
- C5H5F2N3
- AMPD00257
- 3,5-Difluoro-2,6-diaminopyridine
- BCP12879
- SBB051891
- FC0359
- 2,6-Pyridinediamine,3,5-difluoro-
- AM85679
- RP20974
- VP14031
- D200
-
- MDL： MFCD03412208
- Inchi： 1S/C5H5F2N3/c6-2-1-3(7)5(9)10-4(2)8/h1H,(H4,8,9,10)
- InChI Key： GCIUCMRUMOAHKR-UHFFFAOYSA-N
- SMILES： FC1=CC(=C(N)N=C1N)F
Computed Properties
- Exact Mass: 145.04500
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 110
- Topological Polar Surface Area: 64.9
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Melting Point: 155-160 °C
- Boiling Point: 233.3°C at 760 mmHg
- PSA: 64.93000
- LogP: 1.68660
3,5-difluoropyridine-2,6-diamine Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：UN 2811
- WGK Germany：3
- Hazard Category Code： 36
- Safety Instruction： S24-S36/37/39-S26
-
Hazardous Material Identification：
- Risk Phrases：R21/22; R36/37; R36
- HazardClass：6.1
- Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
3,5-difluoropyridine-2,6-diamine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,5-difluoropyridine-2,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D447765-1g |
3,5-Difluoropyridine-2,6-diamine |
247069-27-8 | 1g |
$64.00 | 2023-05-18 | ||
| TRC | D447765-5g |
3,5-Difluoropyridine-2,6-diamine |
247069-27-8 | 5g |
$276.00 | 2023-05-18 | ||
| TRC | D447765-10g |
3,5-Difluoropyridine-2,6-diamine |
247069-27-8 | 10g |
$529.00 | 2023-05-18 | ||
| TRC | D447765-25g |
3,5-Difluoropyridine-2,6-diamine |
247069-27-8 | 25g |
$1286.00 | 2023-05-18 | ||
| Chemenu | CM173613-1000g |
3,5-Difluoropyridine-2,6-diamine |
247069-27-8 | 95%+ | 1000g |
$5520 | 2021-08-05 | |
| Apollo Scientific | PC2831-5g |
2,6-Diamino-3,5-difluoropyridine |
247069-27-8 | 98+% | 5g |
£41.00 | 2025-02-21 | |
| Apollo Scientific | PC2831-25g |
2,6-Diamino-3,5-difluoropyridine |
247069-27-8 | 98+% | 25g |
£187.00 | 2025-02-21 | |
| ChemScence | CS-0004259-5g |
2,6-Diamino-3,5-difluoropyridine |
247069-27-8 | 99.86% | 5g |
$67.0 | 2022-04-27 | |
| ChemScence | CS-0004259-10g |
2,6-Diamino-3,5-difluoropyridine |
247069-27-8 | 99.86% | 10g |
$133.0 | 2022-04-27 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R014414-1g |
3,5-difluoropyridine-2,6-diamine |
247069-27-8 | >99.5% | 1g |
￥86 | 2024-05-24 |
3,5-difluoropyridine-2,6-diamine Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:247069-27-8)3,5-Difluoropyridine-2,6-diamine
Order Number:sfd6614
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
3,5-difluoropyridine-2,6-diamine Related Literature
-
Tamara A. Vaganova,Yurij V. Gatilov,Denis P. Pishchur,Igor P. Chuikov,Evgenij V. Malykhin CrystEngComm 2018 20 807
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:247069-27-8)3,5-Difluoropyridine-2,6-diamine
Purity:99.9%
Quantity:200kg
Price ($):Inquiry